1-[1-(1-Naphthyl)pyrrolidin-3-yl]methanamine oxalate

• IUPAC Name: (1-naphthalen-1-ylpyrrolidin-3-yl)methanamine;oxalic acid
• InChI: InChI=1S/C15H18N2.C2H2O4/c16-10-12-8-9-17(11-12)15-7-3-5-13-4-1-2-6-14(13)15;3-1(4)2(5)6/h1-7,12H,8-11,16H2;(H,3,4)(H,5,6)
• InChI Key: YKJYTLSGHPYFLC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CN)C2=CC=CC3=CC=CC=C32.C(=O)(C(=O)O)O
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

The compound 1-[1-(1-Naphthyl)pyrrolidin-3-yl]methanamine oxalate is a heterocyclic molecule that contains a naphthyl group attached to a pyrrolidine ring, which is further linked to a methanamine group. This structure suggests potential for diverse chemical reactivity and biological activity, as indicated by the related compounds discussed in the provided papers.

Synthesis Analysis

The synthesis of related naphthyl-containing heterocyclic compounds involves various strategies. For instance, N-1-Naphthyl-3-oxobutanamide reacts with arylidinecyanothioacetamide to yield pyridine derivatives, which can further react to form various bi- or tricyclic annulated pyridine derivatives . Another synthesis approach involves the reaction of 2-acetylpyridine with 1,8-naphthalenediamine, leading to the formation of a naphthyl-pyrimidine compound . These methods highlight the versatility of naphthyl-based compounds in heterocyclic synthesis.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques such as X-ray single crystal diffraction analysis. For example, the crystal structure of a naphthyl-pyrimidine derivative was found to belong to the monoclinic space group and exhibited a 1D chain structure through π-π stacking interactions . This suggests that this compound may also exhibit interesting structural features that could be elucidated using similar analytical methods.

Chemical Reactions Analysis

The naphthyl moiety in heterocyclic compounds participates in various chemical reactions. For instance, thieno[2,3-b]pyridine derivatives can undergo saponification, diazotization, and Curtius rearrangement, among other reactions . These reactions demonstrate the chemical versatility of naphthyl-containing heterocycles and suggest that this compound could also undergo a range of chemical transformations.

Physical and Chemical Properties Analysis

The physical and chemical properties of naphthyl-containing heterocycles can be quite diverse. For example, an electrochromic and fluorescent polymer based on a naphthyl-pyrrole derivative exhibits reversible redox processes and stable electrochromic behavior, changing color upon oxidation or reduction . This indicates that this compound may also possess unique electrochemical and photophysical properties.

Future Directions

The future directions in the research and development of “1-[1-(1-Naphthyl)pyrrolidin-3-yl]methanamine oxalate” and similar compounds could involve exploring their potential applications in various fields, optimizing their synthesis methods, and investigating their biological activities.